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Compound of Interest

Compound Name: Vinylidene cyanide

Cat. No.: B8752448

This technical support center provides essential safety information, troubleshooting guides, and
frequently asked questions for researchers, scientists, and drug development professionals
working with vinylidene cyanide. Adherence to these protocols is critical for minimizing risks
and ensuring a safe laboratory environment.

Quantitative Data Summary

Due to the limited availability of specific toxicological data for vinylidene cyanide, the following
table includes data for related cyanide compounds to provide an indication of potential hazards.
It is crucial to handle vinylidene cyanide with the same level of caution as other highly toxic
cyanide compounds.
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Property Value Compound

Physical State Solid Vinylidene Cyanide
Molecular Formula CaH2N-2 Vinylidene Cyanide
Molecular Weight 78.07 g/mol Vinylidene Cyanide
Boiling Point 167.1°C at 760 mmHg[1] Vinylidene Cyanide
Flash Point 66.7°CJ[1] Vinylidene Cyanide

Oral LD50 (Lethal Dose, 50%)

Data not available

Vinylidene Cyanide

0.56 mg/kg (lowest fatal dose

in humans)|[2]

Cyanide (unspecified form)

2.7 - 3 mg/kg (rat)[2]

Sodium Cyanide

Inhalation LC50 (Lethal Conc.,
50%)

Data not available

Vinylidene Cyanide

143 ppm for 60 minutes (rat)[2]

Hydrogen Cyanide

503 ppm for 5 minutes (rat)[2]

Hydrogen Cyanide

Dermal LD50 (Lethal Dose,
50%)

Data not available

Vinylidene Cyanide

6.7 mg/kg (rabbit)[3]

Hydrogen Cyanide

7.7 mg/kg (rabbit)[3]

Sodium Cyanide

OSHA PEL (Permissible

Exposure Limit)

Not established

Vinylidene Cyanide

5 mg/m3 (TWA)[4]

Cyanides (as CN)

ACGIH TLV (Threshold Limit

Value)

Not established

Vinylidene Cyanide

5 mg/m3 (TWA, skin)[4]

Cyanides (as CN)

Note: TWA (Time-Weighted Average) is the average exposure over an 8-hour workday. 'Skin'
designation indicates the potential for significant contribution to the overall exposure by the
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cutaneous route.[5]

Experimental Protocols

Spill Neutralization and Cleanup Protocol (for small
spills <1g solid or <10 mL solution inside a chemical
fume hood)

This protocol outlines the steps for safely neutralizing and cleaning a small spill of vinylidene
cyanide within a certified chemical fume hood. For larger spills or any spill outside of a fume
hood, evacuate the area immediately and contact emergency services.[6]

Materials:

o Personal Protective Equipment (PPE): Chemical splash goggles, face shield, lab coat, and
chemical-resistant gloves (double-gloving with nitrile is recommended).[7]

e Absorbent pads or paper towels.
e pH 10 buffer solution.
o Freshly prepared 10% bleach solution.

» Heavy-duty sealable plastic bags for hazardous waste.

Spill cleanup kit.

Procedure:

Alert Personnel and Restrict Access: Immediately alert others in the laboratory and restrict
access to the affected area.

o Ensure Proper Ventilation: Ensure the chemical fume hood is operating correctly.

e Don Appropriate PPE: Before addressing the spill, put on all required personal protective
equipment.

» Contain the Spill:
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o For solid spills: Gently cover the solid material with paper towels or absorbent pads.[6]
Dampen the covering with a pH 10 buffer solution to avoid raising dust.[6][8]

o For liquid spills: Cover the spill with absorbent pads, working from the outside in to prevent
spreading.[9]

o Neutralization:

o Carefully apply a pH 10 buffer solution to the absorbent material covering the spill and let it
sit for at least 10 minutes.[9]

o Decontamination:
o Wipe up the neutralized material with fresh absorbent pads.[6]

o Clean the spill area first with the pH 10 buffer solution, followed by a freshly prepared 10%
bleach solution.[6][7][9]

e Waste Disposal:

o Place all contaminated materials (absorbent pads, gloves, etc.) into a heavy-duty, sealable
plastic bag.[9]

o Label the bag clearly as "Cyanide-Contaminated Waste" and dispose of it according to
your institution's hazardous waste procedures.[6]

o Final Steps:
o Thoroughly wash your hands and any potentially exposed skin with soap and water.
o Restock the spill kit.
o Report the incident to your laboratory supervisor or safety officer.

Troubleshooting Guides & FAQs
Troubleshooting Potential Issues
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Issue Recommended Action

1. Immediately go to the nearest safety shower
and rinse the affected area with copious
amounts of water for at least 15 minutes.[7] 2.
Accidental Skin Contact Remove all contaminated clothing while under
the shower.[7] 3. Seek immediate medical
attention. Inform emergency responders of a

potential cyanide exposure.[10]

1. Immediately flush the eyes with water at an

eyewash station for at least 15 minutes, holding
Accidental Eye Contact the eyelids open.[7][10] 2. Seek immediate

medical attention. Inform emergency responders

of a potential cyanide exposure.[10]

1. Move the affected person to fresh air
immediately.[11] 2. If breathing has stopped,
perform artificial respiration using a bag-valve-
) mask or other mechanical device. Do not

Inhalation of Vapors or Dust o
perform mouth-to-mouth resuscitation.[11][12] 3.
Administer high-flow oxygen if available and you
are trained to do so.[11] 4. Seek immediate

medical attention.[11]

1. Do not induce vomiting. 2. Seek immediate
Accidental Ingestion medical attention. Inform emergency responders

of a potential cyanide exposure.[11]

1. Assume potential exposure. Immediately

] o cease work and move to a well-ventilated area
Unexplained Dizziness, Headache, or Nausea )
) ) or fresh air. 2. Alert a colleague and your
During Experiment ) )
supervisor. 3. If symptoms persist or worsen,

seek immediate medical attention.

Frequently Asked Questions (FAQS)

Q1: What are the primary health hazards of vinylidene cyanide?
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Al: While specific data for vinylidene cyanide is limited, it is prudent to assume it shares the
high toxicity of other cyanide compounds. Cyanides can be rapidly fatal if inhaled, ingested, or
absorbed through the skin.[12] They act as a cellular asphyxiant, preventing the body's tissues
from using oxygen.[12] Early symptoms of exposure can include headache, dizziness, nausea,
and rapid breathing.[7] Severe exposure can lead to convulsions, loss of consciousness, and
death within minutes.[7]

Q2: What personal protective equipment (PPE) is mandatory when handling vinylidene
cyanide?

A2: The minimum required PPE includes a lab coat, chemical splash goggles, and chemical-
resistant gloves (double-gloving with nitrile is recommended).[7] A face shield should also be
worn when there is a risk of splashes.[7] All handling of vinylidene cyanide, including
weighing and transfers, must be conducted in a certified chemical fume hood.

Q3: How should | store vinylidene cyanide?

A3: Store vinylidene cyanide in a cool, dry, well-ventilated area away from incompatible
materials such as acids, oxidizing agents, and water.[13] It should be kept in a tightly sealed,
clearly labeled container within a designated and secured storage cabinet.

Q4: What should | do in case of a large spill of vinylidene cyanide?

A4: For any spill larger than 1 gram of solid or 10 mL of solution, or any spill that occurs outside
of a chemical fume hood, immediately evacuate the laboratory, alert others in the vicinity, and
contact your institution's emergency response team.[6] Do not attempt to clean up a large spill
yourself.

Q5: Can | work alone when using vinylidene cyanide?

A5: No. It is highly recommended to never work alone when handling highly toxic compounds
like vinylidene cyanide.[7] Always ensure that at least one other person is aware of your work
and is present in the vicinity.

Visualized Experimental Workflow
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Vinylidene Cyanide Exposure Emergency Response

Exposure Event
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Caption: Emergency response workflow for vinylidene cyanide exposure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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